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Compound of Interest

Compound Name: Desmethyl formetanate

Cat. No.: B15191703 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of desmethyl formetanate with other metabolites of

the N-methyl carbamate pesticide, formetanate. By presenting objective performance data,

detailed experimental protocols, and clear visualizations of metabolic pathways, this document

serves as a crucial resource for researchers in toxicology, environmental science, and drug

development.

Introduction to Formetanate and its Metabolism
Formetanate is a carbamate insecticide that exerts its neurotoxic effects by inhibiting

acetylcholinesterase (AChE), an essential enzyme in the nervous system of insects and

mammals.[1][2] The biotransformation of formetanate in various organisms, including mammals

and plants, leads to the formation of several metabolites. These metabolites can exhibit

different toxicological profiles and environmental fates compared to the parent compound.

Understanding the characteristics of these metabolites is therefore critical for a comprehensive

risk assessment.

The metabolism of formetanate proceeds primarily through two main pathways: hydrolysis of

the carbamate ester linkage and modification of the formamidine group.[3] Key metabolites

include 3-aminophenol, 3-acetamidophenol, and various N-demethylated derivatives.[3] This

guide focuses on a comparative analysis of desmethyl formetanate against other significant

formetanate metabolites.
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Formetanate Metabolic Pathway
The metabolic conversion of formetanate involves several key enzymatic reactions, primarily

occurring in the liver.[1] The pathway begins with either the hydrolysis of the carbamate ester or

the N-demethylation of the dimethylamino group.

Formetanate

Desmethyl Formetanate
(N-demethylation)

CYP450

3-((dimethylamino)methylene)aminophenol

Esterases

Further Metabolites Conjugation Products
(Glucuronides, Sulfates) Excretion

Click to download full resolution via product page

Caption: Metabolic pathway of Formetanate.

Comparative Data of Formetanate and its
Metabolites
The following table summarizes key quantitative data for formetanate and its principal

metabolites. This data is essential for understanding their relative toxicity and behavior.
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Compound
Chemical
Formula

Molar Mass (
g/mol )

Acute Oral
LD50 (rat,
mg/kg)

AChE
Inhibition
(IC50, µM)

Formetanate C₁₁H₁₅N₃O₂ 221.26 21
Data not

available

Desmethyl

Formetanate
C₁₀H₁₃N₃O₂ 207.23

Data not

available

Data not

available

3-Aminophenol C₆H₇NO 109.13 375

Significantly

lower than

formetanate

3-

Acetamidophenol
C₈H₉NO₂ 151.16 2350 Negligible

Note: Data for Desmethyl Formetanate is not readily available in public literature, highlighting

a key area for future research.

Experimental Protocols
Analysis of Formetanate and its Metabolites by LC-
MS/MS
This protocol describes a common method for the quantitative analysis of formetanate and its

metabolites in biological matrices.

Objective: To determine the concentration of formetanate and its metabolites in samples such

as plasma, urine, or tissue homogenates.

Materials:

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) system

C18 reverse-phase HPLC column

Acetonitrile (ACN), HPLC grade
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Formic acid (FA), LC-MS grade

Ultrapure water

Analytical standards of formetanate and its metabolites[4][5]

Internal standard (e.g., isotopically labeled formetanate)

Sample preparation materials (e.g., solid-phase extraction cartridges, centrifugation tubes)

Procedure:

Sample Preparation:

To 1 mL of the biological sample, add the internal standard.

Perform a protein precipitation step by adding 2 mL of acetonitrile.

Vortex and centrifuge at 10,000 x g for 10 minutes.

The supernatant can be directly injected or further purified using solid-phase extraction

(SPE).

LC-MS/MS Conditions:

Mobile Phase A: 0.1% Formic acid in water

Mobile Phase B: 0.1% Formic acid in acetonitrile

Gradient: Start with 5% B, ramp to 95% B over 10 minutes, hold for 2 minutes, and then

return to initial conditions.

Flow Rate: 0.4 mL/min

Injection Volume: 10 µL

Mass Spectrometry: Operate in positive electrospray ionization (ESI+) mode with multiple

reaction monitoring (MRM) for each analyte.
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Caption: LC-MS/MS experimental workflow.

In Vitro N-Demethylation Assay
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This assay is used to study the enzymatic conversion of formetanate to desmethyl
formetanate.

Objective: To determine the kinetics of N-demethylation of formetanate by liver microsomes.

Materials:

Rat or human liver microsomes

NADPH regenerating system (e.g., G6P, G6PDH, NADP+)

Phosphate buffer (pH 7.4)

Formetanate solution

LC-MS/MS for analysis

Procedure:

Prepare a reaction mixture containing liver microsomes (0.5 mg/mL), NADPH regenerating

system, and phosphate buffer.

Pre-incubate the mixture at 37°C for 5 minutes.

Initiate the reaction by adding formetanate to a final concentration of 10 µM.

Incubate at 37°C, taking aliquots at various time points (e.g., 0, 5, 15, 30, 60 minutes).

Stop the reaction in the aliquots by adding an equal volume of cold acetonitrile.

Centrifuge to pellet the protein and analyze the supernatant for the formation of desmethyl
formetanate using the LC-MS/MS method described above.

Discussion and Future Directions
The available data indicates that the metabolism of formetanate leads to compounds with

varied toxicities. While hydrolysis to 3-aminophenol significantly reduces the acute toxicity

compared to the parent compound, the properties of N-demethylated metabolites like
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desmethyl formetanate are not well-characterized. The lack of quantitative data for

desmethyl formetanate represents a significant knowledge gap.

Future research should focus on:

Synthesis and purification of desmethyl formetanate to serve as an analytical standard.

In-depth toxicological evaluation of desmethyl formetanate, including its acute toxicity and

AChE inhibitory potential.

Comparative metabolism studies across different species to understand inter-species

variability in formetanate metabolism.

By addressing these research gaps, a more complete understanding of the risks associated

with formetanate exposure can be achieved, aiding in the development of more accurate safety

assessments and regulatory guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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